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Compound of Interest

Compound Name: Phenothiazine, 10-acetyl-, 5-oxide

Cat. No.: B074548

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the synthesis of 10-acetyl-10H-
phenothiazine 5-oxide, a derivative of the versatile phenothiazine scaffold. Phenothiazine and
its analogues are of significant interest in medicinal chemistry due to their wide range of
biological activities. This protocol outlines a two-step synthesis commencing with the oxidation
of phenothiazine to phenothiazine-5-oxide, followed by its N-acetylation.

Data Presentation

The following tables summarize the key quantitative data for the compounds involved in this
protocol.

Table 1: Properties of Starting Materials
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Compound Name

Molecular Formula

Molecular Weight (

Melting Point (°C)

g/mol )

Phenothiazine C12H9NS 199.27 185
Hydrogen Peroxide

H202 34.01 -
(30% aq.)
Acetic Acid (Glacial) C2H402 60.05 16.6
Acetic Anhydride CaHeOs3 102.09 -73
Pyridine CsHsN 79.10 -41.6

Table 2: Properties of Intermediates and Final Product

Compound Name

Molecular Formula

Molecular Weight (

Melting Point (°C)

g/mol )
Phenothiazine-5-oxide  Ci12HoNOS 215.27 >175 (dec.)[1]
10-Acetyl-10H- _
C14H11NO2S 257.31 Not available

phenothiazine 5-oxide

Table 3: Spectroscopic Data for 10-Acetyl-10H-phenothiazine 5-oxide

Spectroscopy Data

Key peaks expected for C=0 stretch (amide)
IR (KBr, cm™1)

and S=0O stretch.

Signals corresponding to aromatic protons and
1H NMR

the acetyl methyl protons.

Signals for aromatic carbons, the acetyl
13C NMR

carbonyl carbon, and the acetyl methyl carbon.

Mass Spec (m/z)

Top Peak: 198, 2nd Highest: 199[2]
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Experimental Protocols

This protocol is divided into two main experimental procedures: the synthesis of the
intermediate, phenothiazine-5-oxide, and the final N-acetylation to yield 10-acetyl-10H-
phenothiazine 5-oxide.

Part 1: Synthesis of Phenothiazine-5-oxide

This procedure describes the oxidation of phenothiazine to phenothiazine-5-oxide using
hydrogen peroxide in an acidic medium.

Materials:

e Phenothiazine

e Glacial Acetic Acid

e 30% Hydrogen Peroxide solution
e Deionized Water

« Ethanol

e Round-bottom flask

o Magnetic stirrer and stir bar

» Reflux condenser

e Heating mantle

o Bichner funnel and filter paper
o Beakers and Erlenmeyer flasks
Procedure:

 In a round-bottom flask equipped with a magnetic stir bar, dissolve phenothiazine (1
equivalent) in glacial acetic acid.
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e Slowly add 30% hydrogen peroxide (1.1 equivalents) dropwise to the stirred solution at room
temperature.

 After the addition is complete, heat the reaction mixture to reflux for 2-3 hours. The progress
of the reaction can be monitored by Thin Layer Chromatography (TLC).

 After the reaction is complete, allow the mixture to cool to room temperature.

e Pour the reaction mixture into a beaker containing cold deionized water to precipitate the
product.

¢ Collect the solid product by vacuum filtration using a Blchner funnel.

e Wash the solid with copious amounts of deionized water to remove any remaining acetic
acid.

o Recrystallize the crude product from ethanol to obtain pure phenothiazine-5-oxide.

e Dry the purified product under vacuum.

Part 2: N-acetylation of Phenothiazine-5-oxide

This procedure details the N-acetylation of phenothiazine-5-oxide using acetic anhydride in
pyridine.

Materials:

Phenothiazine-5-oxide

Anhydrous Pyridine

Acetic Anhydride

Toluene

Dichloromethane (or Ethyl Acetate)

1 M Hydrochloric Acid (HCI)
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Saturated aqueous Sodium Bicarbonate (NaHCOs) solution

Brine (saturated aqueous NaCl solution)

Anhydrous Sodium Sulfate (Na2S0a4) or Magnesium Sulfate (MgSOa)
Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Dissolve phenothiazine-5-oxide (1.0 equivalent) in anhydrous pyridine in a round-bottom
flask under an inert atmosphere (e.g., Argon or Nitrogen).[3]

Cool the solution to 0°C using an ice bath.[3]
Slowly add acetic anhydride (1.5-2.0 equivalents) to the cooled solution while stirring.[3]

Allow the reaction mixture to warm to room temperature and stir until the starting material is
completely consumed, as monitored by TLC.[3]

Quench the reaction by the addition of methanol.

Remove the pyridine and other volatile components by co-evaporation with toluene under
reduced pressure using a rotary evaporator.[4]

Dissolve the residue in dichloromethane or ethyl acetate.[3]

Wash the organic layer sequentially with 1 M HCI, deionized water, saturated aqueous
NaHCOs solution, and finally with brine.[3]
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e Dry the organic layer over anhydrous Na2SOa4 or MgSOa, filter, and concentrate under
reduced pressure to yield the crude product.[3]

 Purify the crude 10-acetyl-10H-phenothiazine 5-oxide by silica gel column chromatography if
necessary.

Visualizations

The following diagrams illustrate the chemical transformations and the overall experimental
workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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